Cas no 915906-98-8 (6-(4-methylphenyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)

• Product Name: 6-(4-methylphenyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• CAS No: 915906-98-8
• MF: C₁₃H₁₄N₄S
• MW: 258.342060565948
• CID: 1964964
• PubChem ID: 9505654
• Update Time: 2025-04-21

6-(4-methylphenyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylphenyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 6-(4-methylphenyl)-3-propyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 6-(4-Methyl phenyl)-3-propyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• AO-365/43368724
• STK708279
• VKCCZHSWEUYTIW-UHFFFAOYSA-N
• 915906-98-8
• CCG-303676
• AKOS000296385

• Inchi： 1S/C13H14N4S/c1-3-4-11-14-15-13-17(11)16-12(18-13)10-7-5-9(2)6-8-10/h5-8H,3-4H2,1-2H3
• InChI Key： VKCCZHSWEUYTIW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(C)=CC=2)=NN2C1=NN=C2CCC

Computed Properties

• Exact Mass: 258.09391764Da
• Monoisotopic Mass: 258.09391764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.3Ų